2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide

• Molecular Formula: C29H23Cl2N3OS
• Molecular Weight: 532.5 g/mol
• IUPAC Name: 2-[4-(2-chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl]sulfanyl-N-(3,4-dimethylphenyl)propanamide
• InChI: InChI=1S/C29H23Cl2N3OS/c1-17-8-13-22(14-18(17)2)33-28(35)19(3)36-29-25(16-32)24(23-6-4-5-7-26(23)31)15-27(34-29)20-9-11-21(30)12-10-20/h4-15,19H,1-3H3,(H,33,35)
• InChI Key: YQWXQZATBPJCCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C(C)SC2=C(C(=CC(=N2)C3=CC=C(C=C3)Cl)C4=CC=CC=C4Cl)C#N)C

Description

2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide is a pyridine-based small molecule characterized by a substituted thioether linkage and a propanamide side chain. Its structure includes:

• A central 3-cyanopyridine core with 2-chlorophenyl (C₆H₄Cl) and 4-chlorophenyl (C₆H₄Cl) substituents at positions 4 and 6, respectively.
• A thioether (-S-) group bridging the pyridine ring and the propanamide moiety.
• A propanamide chain terminating in an N-(3,4-dimethylphenyl) group.

Biological Activity

The compound 2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide is a complex organic molecule that exhibits potential biological activity across various fields, particularly in medicinal chemistry. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{20}Cl_2N_4OS$, with a molecular weight of approximately 535.4 g/mol . The structure features a pyridine ring, chlorophenyl groups, a cyano group, and a thioether linkage to an acetamide moiety.

Property	Value
Molecular Formula	C26H20Cl2N4OS
Molecular Weight	535.4 g/mol
IUPAC Name	2-[4-(2-chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl]thio-N-(3,4-dimethylphenyl)propanamide

Antimicrobial Properties

Research indicates that derivatives of similar structures exhibit significant antimicrobial activities. For instance, compounds with thioether functionalities have shown moderate to strong antibacterial effects against various strains such as Salmonella typhi and Bacillus subtilis . The presence of chlorophenyl and cyano groups may enhance these properties through electron-withdrawing effects that increase the compound's reactivity with bacterial enzymes.

Enzyme Inhibition

Studies have demonstrated that compounds similar to this one can act as effective inhibitors of enzymes such as acetylcholinesterase (AChE) and urease. These activities are crucial for developing treatments for conditions like Alzheimer's disease and urinary tract infections. The thioether group is particularly noted for its role in enzyme interactions, potentially facilitating binding to active sites .

The mechanism by which this compound exerts its biological effects likely involves interaction with specific molecular targets within cells. The cyano and nitro groups may interact with nucleophilic sites on proteins or nucleic acids, leading to modulation of enzymatic activity or receptor signaling pathways. Additionally, the thioether linkage could enhance binding affinity to sulfur-containing amino acids in target proteins .

Case Studies

• Anticancer Activity : A study evaluating similar compounds indicated their potential as anticancer agents through mechanisms involving apoptosis induction in cancer cell lines. These compounds were noted for their ability to inhibit cell proliferation effectively .
• Neuroprotective Effects : Another investigation highlighted the neuroprotective properties of related compounds against oxidative stress in neuronal cells, suggesting a possible therapeutic role in neurodegenerative diseases .

Research Findings

Recent studies have focused on the synthesis and evaluation of various derivatives of this compound. The following table summarizes key findings from several research articles:

Study Reference	Biological Activity	Findings
	Antibacterial	Moderate activity against S. typhi
	Enzyme Inhibition	Strong AChE inhibition
	Anticancer	Induced apoptosis in cancer cell lines

Scientific Research Applications

Structural Characteristics

The compound's structure includes:

• Thioether group : Enhances lipophilicity and biological activity.
• Pyridine ring : Known for its biological significance and interaction with various biological targets.
• Propanamide backbone : Provides stability and potential for further functionalization.

Anticancer Properties

Research indicates that compounds with similar structures can exhibit significant anticancer activity. For instance, studies have demonstrated that derivatives of pyridine and thioether compounds can inhibit tumor growth by targeting specific signaling pathways involved in cancer progression.

Antimicrobial Effects

Compounds structurally related to 2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide have shown promising antimicrobial properties against various pathogens. This suggests potential applications in developing new antimicrobial agents.

Enzyme Inhibition

The compound may also act as an inhibitor for several enzymes, particularly those involved in cancer pathways. Inhibition of the Type III secretion system (T3SS), which is crucial for bacterial virulence, has been noted in related compounds, indicating that this compound could similarly affect microbial infections.

Anticancer Activity

A recent study demonstrated that a related compound inhibited tumor growth in xenograft models by targeting specific signaling pathways associated with cancer cell proliferation. This finding supports the hypothesis that 2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide may possess similar anticancer properties.

Antimicrobial Research

Another investigation focused on the antimicrobial effects of thioether-containing compounds against Staphylococcus aureus and Escherichia coli. The results indicated significant inhibition zones, suggesting that compounds like 2-((4-(2-Chlorophenyl)-6-(4-chlorophenyl)-3-cyanopyridin-2-yl)thio)-N-(3,4-dimethylphenyl)propanamide could be developed into effective antimicrobial agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Compound A: N-(4-chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide (from )

• Key Differences: Backbone: Acetamide (-CH₂C(O)NH-) vs. propanamide (-CH₂CH₂C(O)NH-). Substituents: Styryl groups at pyridine positions 4 and 6 vs. chlorophenyl groups in the target compound. Synthesis: Prepared via reflux of 2-chloro-N-(4-chlorophenyl)acetamide with a pyridine precursor in ethanol (85% yield) . Implications: The styryl groups in Compound A may enhance π-π stacking interactions, whereas the chlorophenyl groups in the target compound could improve hydrophobic interactions and metabolic stability.

Compound B : 3-Chloro-N-phenyl-phthalimide (from )

• Key Differences: Core Structure: Phthalimide (aromatic dicarboximide) vs. pyridine. Substituents: Single chlorine atom on the phthalimide vs. dual chlorophenyl groups on the pyridine. Applications: Used as a monomer for polyimides due to its thermal stability . Implications: The target compound’s pyridine-thioether-propanamide architecture offers greater flexibility for functionalization compared to the rigid phthalimide core.

Spectroscopic and Physicochemical Properties

• NMR Analysis : demonstrates that substituent positioning (e.g., chlorophenyl vs. styryl) significantly alters chemical shifts in regions corresponding to aromatic protons and side chains . For the target compound, the dual chlorophenyl groups would likely produce distinct splitting patterns compared to Compound A’s styryl groups.
• Solubility: The 3-cyano group and thioether linkage may enhance solubility in polar aprotic solvents (e.g., DMSO) relative to purely aromatic systems like Compound B.

Data Tables

Table 2: Substituent Effects on Properties

Substituent	Impact on Properties	Example Compound
Chlorophenyl (ClPh)	Increases hydrophobicity; enhances metabolic stability and binding to hydrophobic pockets	Target Compound
Styryl	Promotes π-π stacking; may improve crystallinity	Compound A
3-Cyano (CN)	Enhances electron-withdrawing effects; stabilizes aromatic systems	Target Compound